molecular formula C22H29N7O14P2 B1239649 5-Methylnicotinamide-adenine dinucleotide CAS No. 56541-76-5

5-Methylnicotinamide-adenine dinucleotide

Cat. No. B1239649
CAS RN: 56541-76-5
M. Wt: 677.5 g/mol
InChI Key: RJSCGLJSQBHFOX-SWOWCTPLSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methylnicotinamide-adenine dinucleotide, also known as 5-Methylnicotinamide-adenine dinucleotide, is a useful research compound. Its molecular formula is C22H29N7O14P2 and its molecular weight is 677.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Methylnicotinamide-adenine dinucleotide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Methylnicotinamide-adenine dinucleotide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

56541-76-5

Product Name

5-Methylnicotinamide-adenine dinucleotide

Molecular Formula

C22H29N7O14P2

Molecular Weight

677.5 g/mol

IUPAC Name

(2R,3R,4S,5R)-5-[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-2-(3-carbamoyl-5-methylpyridin-1-ium-1-yl)-4-hydroxyoxolan-3-olate

InChI

InChI=1S/C22H29N7O14P2/c1-9-2-10(19(24)34)4-28(3-9)21-16(32)14(30)11(41-21)5-39-44(35,36)43-45(37,38)40-6-12-15(31)17(33)22(42-12)29-8-27-13-18(23)25-7-26-20(13)29/h2-4,7-8,11-12,14-17,21-22,30-31,33H,5-6H2,1H3,(H2,24,34)(H,35,36)(H,37,38)(H2,23,25,26)/t11-,12-,14-,15-,16-,17-,21-,22-/m1/s1

InChI Key

RJSCGLJSQBHFOX-SWOWCTPLSA-N

Isomeric SMILES

CC1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O)O)[O-])C(=O)N

SMILES

CC1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)[O-])C(=O)N

Canonical SMILES

CC1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)[O-])C(=O)N

Other CAS RN

56541-76-5

synonyms

5-methyl-NAD
5-methylnicotinamide-adenine dinucleotide

Origin of Product

United States

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.